Cas no 1261931-14-9 (2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid)

2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid structure
1261931-14-9 structure
Product Name:2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid
CAS No:1261931-14-9
MF:C14H7F2NO2
MW:259.207690477371
MDL:MFCD18320188
CID:2622131
PubChem ID:53226100
Update Time:2025-09-17

2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-CYANO-2-FLUOROPHENYL)-4-FLUOROBENZOIC ACID
    • 1261931-14-9
    • 2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95%
    • 3'-Cyano-2',5-difluoro[1,1'-biphenyl]-2-carboxylic acid
    • MFCD18320188
    • DTXSID80689832
    • 2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid
    • MDL: MFCD18320188
    • Inchi: 1S/C14H7F2NO2/c15-9-4-5-11(14(18)19)12(6-9)10-3-1-2-8(7-17)13(10)16/h1-6H,(H,18,19)
    • InChI Key: VDWMAAJYZGJGHB-UHFFFAOYSA-N
    • SMILES: FC1C(C#N)=CC=CC=1C1C=C(C=CC=1C(=O)O)F

Computed Properties

  • Exact Mass: 259.04448479Da
  • Monoisotopic Mass: 259.04448479Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 61.1Ų

2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB327338-5 g
2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95%; .
1261931-14-9 95%
5g
€1159.00 2023-04-26
abcr
AB327338-5g
2-(3-Cyano-2-fluorophenyl)-4-fluorobenzoic acid, 95%; .
1261931-14-9 95%
5g
€1159.00 2025-04-21
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.